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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium is a broad-spectrum soil fumigant widely utilized in agricultural research to

control a variety of soil-borne pests, including fungi, nematodes, insects, and weeds.[1] Its

efficacy is attributed to its decomposition in moist soil into the active ingredient methyl

isothiocyanate (MITC), a volatile and potent biocide.[1][2] This document provides detailed

application notes and protocols for the use of metam-sodium in agricultural research trials,

with a focus on safety, application methodologies, and efficacy assessment.

Safety and Handling Protocols
The safe handling of metam-sodium is paramount due to its toxicity.[3][4] Adherence to strict

safety protocols is crucial to minimize exposure risks.

Personal Protective Equipment (PPE): The following PPE is required when handling metam-
sodium products:
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Task Required PPE

Mixing, Loading, and Application

- Long-sleeved shirt and long pants[5] -

Chemical-resistant gloves (e.g., barrier laminate

or Viton ≥14 mils)[5] - Chemical-resistant

apron[5] - Protective eyewear (safety glasses

with side shields or goggles)[2][5] - Chemical-

resistant footwear[5] - NIOSH-approved

respirator with appropriate cartridges for

pesticides[5]

Early-Entry Activities

- Coveralls[5] - Chemical-resistant gloves[5] -

Chemical-resistant footwear[5] - Protective

eyewear[5]

General Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Avoid all personal contact, including inhalation of vapors or mists.[2]

Do not eat, drink, or smoke in the handling area.[6][7]

Use a closed system for transferring liquids whenever possible to minimize exposure.[5]

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Store metam-sodium in a cool, dry, and well-ventilated place, away from incompatible

materials like acids and oxidizing agents.[6][8] Contact with acids liberates toxic gas.[2][6]

Mechanism of Action
Metam-sodium itself is not the primary biocidal agent. Its activity relies on its rapid conversion

to methyl isothiocyanate (MITC) in the presence of soil moisture.[2][9]

Conversion to MITC: The chemical reaction for the conversion is as follows: CH₃NHCS₂Na

(Metam-sodium) + H₂O → CH₃NCS (MITC) + H₂S + NaOH[2]
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This conversion is an abiotic decomposition process that is typically completed within an hour

to a day after application, depending on soil conditions.[2][9]

Mode of Action of MITC: MITC is a highly reactive compound that acts as a general biocide. Its

primary mode of action is the inactivation of essential enzymes in target organisms.[2] It

specifically targets sulfhydryl groups (-SH) in amino acids like cysteine, which are crucial

components of many proteins and enzymes.[2] By binding to these groups, MITC disrupts

cellular respiration and other vital metabolic processes, ultimately leading to cell death.[2]

Metam-Sodium
(CH₃NHCS₂Na)

Methyl Isothiocyanate (MITC)
(CH₃NCS)

Hydrolysis in moist soil Essential Enzymes
(with Sulfhydryl Groups)

Reacts with and inactivates Cell DeathDisruption of cellular processes

Click to download full resolution via product page

Caption: Conversion of Metam-Sodium to MITC and its Mode of Action.

Experimental Protocols
1. Soil Fumigation Trial Workflow:

The following workflow outlines the key steps for conducting a soil fumigation trial with metam-
sodium.
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Caption: General Workflow for a Metam-Sodium Soil Fumigation Trial.
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2. Detailed Application Protocols:

Several methods can be used to apply metam-sodium in research trials, each with its own

advantages and considerations.[10]

Shank Injection:

Objective: To inject metam-sodium directly into the soil at a specific depth.

Equipment: Tractor-mounted shanks and a calibrated pump.

Procedure:

Calibrate the application equipment to deliver the desired rate of metam-sodium.

Adjust the shank depth to the target soil zone.

Inject the fumigant into the soil.

Immediately seal the soil surface by rolling or tarping to prevent premature volatilization

of MITC.[10]

Considerations: This method is often less efficacious than water applications due to

challenges in achieving uniform distribution.[11]

Drip Fumigation (Chemigation):

Objective: To apply metam-sodium through a drip irrigation system.

Equipment: Drip irrigation system with appropriate safety check valves and a chemical

injection pump.

Procedure:

Ensure the drip irrigation system is functioning correctly and providing uniform water

distribution.

Inject the calculated amount of metam-sodium into the irrigation water.
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Continue to run water after the injection is complete to flush the lines and move the

fumigant into the soil profile.

Considerations: The downward movement of MITC can be facilitated by the amount of

water delivered.[8]

Sprinkler Application:

Objective: To apply metam-sodium over the soil surface with irrigation water.

Equipment: Sprinkler irrigation system and a chemical injection system.

Procedure:

Pre-irrigate the plot to achieve the desired soil moisture.

Inject metam-sodium into the sprinkler system.

Apply a "water seal" by continuing to irrigate with plain water after the application to

move the fumigant into the soil and seal the surface.[9]

Considerations: This method can lead to significant volatilization losses if not properly

sealed.[10]

Factors Influencing Efficacy:

The success of metam-sodium application is heavily influenced by several factors:

Soil Moisture: Adequate soil moisture (60-80% of field capacity) is crucial for the conversion

of metam-sodium to MITC and for pest respiration, making them more susceptible.[2][12]

[13]

Soil Temperature: Higher soil temperatures can increase the rate of MITC formation and

volatilization.[13][14] The maximum recommended soil temperature is 90°F at a 3-inch

depth.[13]

Soil Type: Soil texture affects the movement and retention of MITC.[9]
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Soil Preparation: Proper tillage and management of crop residue are important to ensure

good soil structure and prevent "chimneys" that allow gas to escape.[13]

Sealing: Effective sealing of the soil surface with tarps or a water seal is critical to retain

MITC in the soil for a sufficient duration to be effective.[9][10]

Data Presentation: Efficacy of Metam-Sodium
The following tables summarize quantitative data on the efficacy of metam-sodium against

various soil-borne pests from different research studies.

Table 1: Efficacy of Metam-Sodium Against Fungal Pathogens

Target
Pathogen

Application
Rate

Efficacy (%
mortality or
reduction)

Soil
Type/Condition
s

Reference

Pythium spp. 300 L/ha

64% reduction

(first application),

41% (second

application)

Not specified [1]

Fusarium

oxysporum f. sp.

radicis-

lycopersici

60 µl/g of soil

95% mortality

(single

application), 72%

(repeated

applications)

Not specified [1]

Fungal

pathogens
75 cm³/m² 90.6% reduction Greenhouse soil [1]

Fusarium

oxysporum f. sp.

radicis-

lycopersici

701 or 935

liters/ha

(chemigation)

Failed to reduce

the disease

Commercial

fields in

southwest

Florida

[8][15]

Verticillium

dahliae
Not specified

Significant

reduction in

disease

Potato fields [11]
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Table 2: Comparative Efficacy of Metam-Sodium and Other Fumigants

Fumigant
Target
Organism

Application
Rate

Efficacy (%
reduction)

Soil
Type/Condit
ions

Reference

Metam-

sodium

Fungal

pathogens
75 cm³/m² 90.6%

Greenhouse

soil
[1]

Methyl

Bromide

Fungal

pathogens
28 g/m² 96.5%

Greenhouse

soil
[1]

Metam-

sodium

combinations

with 1,3-D

and

chloropicrin

Meloidogyne

incognita,

Pythium

irregulare,

Rhizoctonia

solani,

Cyperus

esculentus

Not specified

As effective

as methyl

bromide

Tifton, GA,

USA
[16]

Table 3: Effect of Metam-Sodium on Weed Control

Weed Species
Application Rate
(gallons/acre)

Weed Population
Reduction

Reference

Predominantly

chickweed
25, 50, 100

Total number of

weeds declined as the

rate of application

increased

[17]

Post-Application Procedures
1. Plant-Back Interval: A crucial waiting period, known as the plant-back interval, is required

after metam-sodium application to allow for the dissipation of MITC, which is phytotoxic to

crops.[16] This interval can range from one to four weeks depending on the application rate,

soil conditions, and crop sensitivity.[16]
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2. Bioassay for Phytotoxicity: To ensure the soil is safe for planting, a simple bioassay can be

performed.

Objective: To determine if phytotoxic residues of the fumigant remain in the soil.[1]

Procedure:

Collect a soil sample from the treated plot.

Place the soil in a container and sow sensitive seeds, such as cress.[1]

Observe the germination and growth of the seeds.[1] Stunted growth or lack of

germination indicates the presence of residual fumigant.

3. Efficacy Assessment: The effectiveness of the fumigation treatment should be assessed by

comparing pest populations in treated and untreated control plots.

Soil Sampling: Collect soil samples before and after treatment to quantify pathogen

populations (e.g., colony-forming units for fungi) or nematode counts.[1]

Weed Counts: Count the number and species of weeds in designated quadrats within each

plot.

Disease and Pest Incidence: Monitor the crop throughout the growing season for signs and

symptoms of disease or pest damage.

Crop Yield: Measure the final crop yield to determine the overall impact of the fumigation

treatment.[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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